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Compound of Interest

Compound Name: (3R,4S)-Tofacitinib-d3

Cat. No.: B1153621

Get Quote

Doc ID: TG-TOFA-ISO-D3 | Version: 2.0 | Status: Effective

Executive Summary & Scope
This technical guide defines the handling, safety, and analytical application of (3R,4S)-
Tofacitinib-d3. While Tofacitinib (citrate) is the active pharmaceutical ingredient (API) with

(3R,4R) stereochemistry, the (3R,4S) isomer is a critical diastereomeric impurity and chiral

reference standard. The deuterated form (-d3) serves as a stable isotope-labeled internal

standard (SIL-IS) for the precise quantification of this specific isomer in complex biological

matrices via LC-MS/MS.

Critical Distinction: This compound is a Potent Compound and a Reproductive Toxin. Despite

the (3R,4S) isomer showing lower JAK inhibition potency than the parent drug, rigorous

industrial hygiene standards must be applied.
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Property Detail

Chemical Name

(3R,4S)-4-Methyl-3-(methyl-d3-7H-pyrrolo[2,3-

d]pyrimidin-4-ylamino)-β-oxo-1-

piperidinepropanenitrile

Stereochemistry (3R, 4S) - cis-diastereomer

Isotopic Label Deuterium (d3) on the N-methyl group

Molecular Formula C₁₆H₁₇D₃N₆O

Molecular Weight ~315.39 g/mol (Free Base)

Solubility
DMSO (≥50 mg/mL), Methanol, Water (pH

dependent)

Appearance White to off-white solid

Unlabeled CAS 1092578-46-5 (Reference for (3R,4S)-isomer)

Stereochemical Context
Tofacitinib contains two chiral centers. The active drug is (3R,4R) (trans). The (3R,4S) (cis)

form is a diastereomer, not an enantiomer. In chiral chromatographic methods, baseline

separation of these two forms is required to ensure enantiomeric purity of the drug substance.

Health, Safety, & Environment (HSE) Profile
Toxicology & Hazard Classification
Based on the parent compound (Tofacitinib) and the precautionary principle for structural

analogues:

Reproductive Toxicity (Category 1B): May damage fertility or the unborn child.[1][2]

Acute Toxicity (Oral, Category 4): Harmful if swallowed.[1]

Specific Target Organ Toxicity: Immunosuppression (JAK inhibition).
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Treat as OEL Band 4 (1–10 µg/m³) or SafeBridge Category 3 until specific toxicology data

proves otherwise.

Figure 1: Containment & Handling Hierarchy
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Caption: Operational hierarchy for handling potent deuterated standards.

Technical Handling & Stability
Deuterium Exchange Precautions
The deuterium label is typically located on the N-methyl group. While methyl-d3 groups are

generally stable, exposure to extreme pH or catalytic conditions can induce H/D exchange,

compromising the integrity of the internal standard.

Avoid: Prolonged storage in acidic (pH < 2) or basic (pH > 10) protic solvents (e.g., water,

methanol).

Preferred Solvent: Anhydrous DMSO for stock solutions.

Storage Protocol
Arrival: Inspect vial integrity.

Long-term Storage: -20°C or -80°C.
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Desiccation: Store in a desiccator; the citrate salt form (if applicable) is hygroscopic.

Light: Protect from light (amber vials) to prevent photodegradation of the pyrimidine ring.

Analytical Application: LC-MS/MS Workflow
Stock Solution Preparation

Solvent: Dimethyl sulfoxide (DMSO).

Concentration: Prepare a primary stock at 1.0 mg/mL.

Aliquot: Divide into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Stability: Stable for 6 months at -80°C in DMSO.

Internal Standard Spiking
The (3R,4S)-d3 isomer is used to normalize extraction efficiency and matrix effects specifically

for the impurity/isomer analysis.

Figure 2: LC-MS/MS Bioanalytical Workflow
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Caption: Sample preparation workflow ensuring IS equilibration with the matrix.

Mass Spectrometry Transitions (Example)
Verify transitions experimentally as fragmentation patterns may shift with deuterium.

Precursor Ion: [M+H]⁺ ~316.2 m/z (Shifted +3 from unlabeled ~313.2)

Product Ion: Identify the fragment retaining the N-methyl-d3 group. If the methyl group is lost

during fragmentation, the mass shift will disappear, rendering the transition non-specific.
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Standard Tofacitinib Transition: 313.2 → 149.1

Expected d3 Transition: 316.2 → 149.1 (If fragment loses methyl) OR 316.2 → 152.1 (If

fragment retains methyl). Experimental verification is mandatory.

Emergency & Waste Management
Spill Cleanup

Evacuate: Clear the immediate area.

PPE: Don double nitrile gloves, Tyvek suit, and respiratory protection (P3/N95).

Neutralization:

Cover spill with absorbent pads.

Clean area with 10% bleach solution (oxidizes the pyrrolo-pyrimidine core).

Rinse with water.[2][3][4][5]

Disposal: All waste must be incinerated as hazardous chemical waste.

First Aid
Inhalation: Move to fresh air immediately. Monitor for respiratory distress.

Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents

(enhances absorption).

Eye Contact: Rinse with water for 15 minutes.[2][5] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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